
Quinacridone Derivatives Emerge as Promising
Candidates for Next-Generation Solar Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Quinacridone

Cat. No.: B094251 Get Quote

A comparative analysis of recent research highlights the growing potential of quinacridone
derivatives in enhancing the efficiency of organic solar cells. These compounds, known for their

robust photostability and tunable electronic properties, are being actively investigated as donor

materials in various solar cell architectures, demonstrating competitive power conversion

efficiencies.

Scientists are increasingly turning to quinacridone-based molecules to overcome the

limitations of traditional silicon-based solar cells. These organic compounds offer advantages

such as flexibility, light weight, and the potential for low-cost, large-scale manufacturing. This

comparison guide synthesizes performance data from recent studies on quinacridone
derivatives in both bulk heterojunction (BHJ) and dye-sensitized solar cells (DSSCs), providing

a benchmark for researchers in the field.

Performance Benchmark of Quinacridone
Derivatives
The efficiency of solar cells based on quinacridone derivatives is significantly influenced by

their molecular structure and the choice of acceptor material. The following table summarizes

the key performance parameters of several recently developed quinacridone-based materials.
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Derivativ
e Name

Solar Cell
Type

Acceptor
Material

Power
Conversi
on
Efficiency
(PCE)

Open-
Circuit
Voltage
(Voc)

Short-
Circuit
Current
Density
(Jsc)

Fill Factor
(FF)

PQCfTB BHJ PC71BM 3.9% - - -

IT-M 5.2% - - -

PM6:Y6-

BO-4Cl
11.0% - - -

PQCfTQx BHJ PC71BM 2.3% - - -

IT-M 4.7% - - -

PM6:Y6-

BO-4Cl
10.0% - - -

QNC-1 DSSC - 3.86% 0.644 V
8.51

mA/cm2
0.70

QNC-2 DSSC - - - - -

Quinacrido

ne Pigment
Schottky - 0.34% - - -

PQx2T BHJ PC71BM 0.69% 0.58 V
2.9

mA/cm2
-

PQx4T BHJ PC71BM 0.73% 0.42 V
5.29

mA/cm2
-

PQx6T BHJ PC71BM 1.80% 0.47 V
9.05

mA/cm2
-

Recent studies have demonstrated that D–π–A type quinacridone-based polymers, such as

PQCfTB and PQCfTQx, exhibit promising photovoltaic performance.[1] When blended with the

non-fullerene acceptor PM6:Y6-BO-4Cl, PQCfTB achieved a notable power conversion

efficiency (PCE) of 11.0%.[1] In the realm of dye-sensitized solar cells (DSSCs), novel

quinacridone dyes like QNC-1 have been synthesized, showing a PCE of 3.86% with a high

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b094251?utm_src=pdf-body
http://nanoscience.or.kr/default/img/doc/papers/202106.pdf
http://nanoscience.or.kr/default/img/doc/papers/202106.pdf
https://www.benchchem.com/product/b094251?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fill factor of 0.70. Furthermore, research into quinacridone-thiophene copolymers, including

PQx2T, PQx4T, and PQx6T, has shown a trend of increasing efficiency with the extension of

the thiophene chain length when paired with a fullerene acceptor. Even simple quinacridone
pigments have been utilized in Schottky type solar cells, yielding a PCE of 0.34%.[2]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and advancement of solar cell

research. Below are summarized experimental protocols for the fabrication and

characterization of solar cells based on quinacridone derivatives, as extracted from the

literature.

Fabrication of Quinacridone-Based Bulk Heterojunction
(BHJ) Solar Cells
The fabrication of BHJ solar cells typically involves the deposition of several layers on a

substrate, culminating in the active layer containing the quinacridone derivative and an

acceptor.

Device Architecture: A common architecture for these devices is ITO / ZnO / Active Layer /

MoO3 / Ag.

Experimental Workflow for PQCfTB/PQCfTQx based solar cells:
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Substrate Preparation Layer Deposition

Characterization

ITO Glass Substrate Ultrasonic Cleaning
(Detergent, Deionized Water, Acetone, Isopropanol) UV-Ozone Treatment Spin-coat ZnO Nanoparticle Solution Anneal at 200°C Spin-coat Active Layer

(PQCfTB or PQCfTQx : Acceptor in Chloroform) Thermal Evaporation of MoO3 Thermal Evaporation of Ag J-V Measurement
(AM 1.5G Solar Simulator)

EQE Measurement

AFM Imaging

Click to download full resolution via product page

Fabrication and characterization workflow for BHJ solar cells.

Fabrication of Quinacridone-Based Dye-Sensitized Solar
Cells (DSSCs)
The fabrication of DSSCs involves the preparation of a photoanode sensitized with a

quinacridone dye, a counter electrode, and the assembly of the cell with an electrolyte.

Device Components:

Photoanode: FTO glass coated with a mesoporous TiO2 layer and sensitized with a

quinacridone dye (e.g., QNC-1).

Counter Electrode: Platinum (Pt) coated FTO glass.

Electrolyte: Typically an iodide/triiodide based redox couple in an organic solvent.

Experimental Workflow for QNC-1 based DSSCs:
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Photoanode Preparation

Counter Electrode & Assembly

Characterization

Clean FTO Glass Deposit Mesoporous TiO2 Layer
(Doctor-blading) Sinter TiO2 Film Immerse in QNC-1 Dye Solution

Assemble Cell with SealantPrepare Pt Counter Electrode Inject Electrolyte I-V Measurement
(AM 1.5G Solar Simulator)

IPCE Measurement

Click to download full resolution via product page

Fabrication and characterization workflow for DSSCs.

Characterization Techniques
The performance of the fabricated solar cells is evaluated using a suite of standard

characterization techniques:

Current-Voltage (J-V) Measurement: This is the primary method to determine the key

performance parameters of a solar cell, including PCE, Voc, Jsc, and FF. The measurement

is conducted under simulated sunlight (AM 1.5G, 100 mW/cm2).

External Quantum Efficiency (EQE) Measurement: Also known as Incident Photon-to-Current

Conversion Efficiency (IPCE), this technique measures the ratio of the number of charge

carriers collected by the solar cell to the number of incident photons of a given energy. It

provides insight into how the cell responds to different wavelengths of light.

Atomic Force Microscopy (AFM): This high-resolution imaging technique is used to

characterize the surface morphology of the different layers within the solar cell, which can

significantly impact device performance.

The continued exploration of novel quinacridone derivatives and the optimization of device

fabrication protocols are expected to lead to further improvements in the efficiency and stability

of organic solar cells, paving the way for their commercial viability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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